Cas no 1807180-14-8 (Ethyl 4-cyano-5-difluoromethoxy-2-iodophenylacetate)

• Product Name: Ethyl 4-cyano-5-difluoromethoxy-2-iodophenylacetate
• CAS No: 1807180-14-8
• MF: C₁₂H₁₀F₂INO₃
• MW: 381.11398267746
• CID: 4944791
• Update Time: 2025-09-28

Ethyl 4-cyano-5-difluoromethoxy-2-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-difluoromethoxy-2-iodophenylacetate

• Inchi： 1S/C12H10F2INO3/c1-2-18-11(17)5-7-4-10(19-12(13)14)8(6-16)3-9(7)15/h3-4,12H,2,5H2,1H3
• InChI Key： QFYBTYOXPLIQHJ-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=C(C=C1CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-5-difluoromethoxy-2-iodophenylacetate

Ethyl 4-cyano-5-difluoromethoxy-2-iodophenylacetate (CAS No. 1807180-14-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-cyano-5-difluoromethoxy-2-iodophenylacetate (CAS No. 1807180-14-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a cyano group, a difluoromethoxy group, and an iodine substituent, makes it a versatile building block for drug development.

The< strong>name long-tail keyword of this compound provides a detailed insight into its chemical properties and potential applications. The cyano group (-CN) introduces a polar nature to the molecule, enhancing its reactivity in various synthetic pathways. The difluoromethoxy group (-OCHF₂) adds fluorine atoms, which are known for their ability to modulate metabolic stability and binding affinity in drug molecules. Additionally, the iodine substituent at the 2-position offers a handle for further functionalization through cross-coupling reactions, such as Suzuki or Stille couplings.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Ethyl 4-cyano-5-difluoromethoxy-2-iodophenylacetate has emerged as a valuable tool in this endeavor. Its unique structural features make it an ideal candidate for constructing complex drug molecules targeting various diseases. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory disorders.

The pharmaceutical industry has increasingly leveraged fluorinated compounds due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms can lead to improved bioavailability, metabolic stability, and binding affinity. Ethyl 4-cyano-5-difluoromethoxy-2-iodophenylacetate exemplifies this trend by incorporating two fluorine atoms in its structure. This feature has been exploited in the development of antiviral and antibacterial agents, where fluorinated molecules often exhibit superior activity against resistant strains.

Recent advancements in synthetic methodologies have further expanded the applications of Ethyl 4-cyano-5-difluoromethoxy-2-iodophenylacetate. Transition-metal-catalyzed reactions have enabled the efficient construction of complex molecular architectures from this intermediate. For example, palladium-catalyzed cross-coupling reactions have been used to introduce diverse functional groups at specific positions of the molecule, leading to the discovery of novel pharmacophores.

The cyano group in Ethyl 4-cyano-5-difluoromethoxy-2-iodophenylacetate also plays a critical role in modulating the electronic properties of the molecule. This feature has been utilized in designing molecules with specific interactions with biological targets. In particular, cyano-substituted compounds have shown promise in developing protease inhibitors, which are essential for treating diseases such as HIV and hepatitis C.

The iodine substituent at the 2-position provides another layer of versatility to Ethyl 4-cyano-5-difluoromethoxy-2-iodophenylacetate. Iodine is well-known for its reactivity in nucleophilic aromatic substitution (SNAr) reactions, allowing for easy functionalization at this position. This property has been exploited in generating libraries of compounds for high-throughput screening (HTS) to identify new drug candidates.

In conclusion, Ethyl 4-cyano-5-difluoromethoxy-2-iodophenylacetate (CAS No. 1807180-14-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable intermediate for constructing complex drug molecules with enhanced therapeutic properties. As research continues to uncover new applications for this compound, it is expected to play an even greater role in the discovery and development of next-generation pharmaceuticals.